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Compound of Interest

Compound Name: ACY-957

Cat. No.: B1379075 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of ACY-957, a selective HDAC1/2 inhibitor.

Core Principles of ACY-957 Disposal
The fundamental principle for the disposal of ACY-957 is to prevent its release into the

environment.[1] The compound is classified as harmful if swallowed and very toxic to aquatic

life with long-lasting effects.[1] Therefore, it must be managed as hazardous waste and

disposed of through an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)
Before handling ACY-957 for any purpose, including disposal, it is crucial to be equipped with

the appropriate personal protective equipment (PPE). This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator, especially in areas with inadequate ventilation

or when handling the powder form where dust or aerosols may be generated.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1379075?utm_src=pdf-interest
https://www.benchchem.com/product/b1379075?utm_src=pdf-body
https://www.benchchem.com/product/b1379075?utm_src=pdf-body
https://www.benchchem.com/product/b1379075?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC11008.html
https://dcchemicals.com/msds/MSDS_DC11008.html
https://dcchemicals.com/msds/MSDS_DC11008.html
https://www.benchchem.com/product/b1379075?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC11008.html
https://dcchemicals.com/msds/MSDS_DC11008.html
https://dcchemicals.com/msds/MSDS_DC11008.html
https://dcchemicals.com/msds/MSDS_DC11008.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
Containment of Spills: In the event of a spill, absorb solutions with a finely-powdered liquid-

binding material such as diatomite or universal binders.[1]

Decontamination: Thoroughly decontaminate surfaces and equipment that have come into

contact with ACY-957 by scrubbing with alcohol.[1]

Waste Collection: Collect all spilled material, used absorbent materials, and contaminated

disposable PPE.[1] Place these materials into a suitable, clearly labeled, and sealed

container for hazardous waste.

Disposal: Dispose of the container with the ACY-957 waste through a licensed and approved

hazardous waste disposal facility.[1] Do not dispose of ACY-957 down the drain or in the

regular trash.

Chemical and Physical Properties of ACY-957
A summary of the key chemical and physical properties of ACY-957 is provided in the table

below for easy reference.

Property Value

Molecular Formula C24H23N5OS

Molecular Weight 429.54 g/mol [1]

CAS Number 1609389-52-7[1]

Appearance Light yellow to yellow solid

Solubility DMSO: 83.33 mg/mL (194.00 mM)[2][3]

Storage (Powder) -20°C for 3 years[3]

Storage (in Solvent) -80°C for 2 years; -20°C for 1 year[3][4]

ACY-957 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ACY-957.
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Caption: Logical workflow for the safe disposal of ACY-957.

First Aid Measures
In case of accidental exposure to ACY-957, follow these first aid measures:

Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses. Seek prompt medical attention.[1]

Skin Contact: Rinse the skin thoroughly with large amounts of water and remove

contaminated clothing. Call a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[1]

By adhering to these procedures, laboratory personnel can handle and dispose of ACY-957
safely, minimizing risks to themselves and the environment. Always consult your institution's

specific safety guidelines and the most current Safety Data Sheet (SDS) for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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